Cas no 101491-57-0 (Carbamic acid,[2-(diethylamino)ethyl]-, phenylmethyl ester, monohydrochloride (9CI))
101491-57-0 structure
Product Name:Carbamic acid,[2-(diethylamino)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
CAS No:101491-57-0
MF:C14H23ClN2O2
MW:286.797622919083
CID:216789
PubChem ID:58425
Update Time:2025-04-19
Carbamic acid,[2-(diethylamino)ethyl]-, phenylmethyl ester, monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,[2-(diethylamino)ethyl]-, phenylmethyl ester, monohydrochloride (9CI)
- diethyl-[2-(phenylmethoxycarbonylamino)ethyl]azanium,chloride
- 101491-57-0
- Benzyl N-(2-(diethylamino)ethyl)carbamate hydrochloride
- CARBAMIC ACID, (2-(DIETHYLAMINO)ETHYL)-, BENZYL ESTER, MONOHYDROCHLORIDE
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- Inchi: 1S/C14H22N2O2.ClH/c1-3-16(4-2)11-10-15-14(17)18-12-13-8-6-5-7-9-13;/h5-9H,3-4,10-12H2,1-2H3,(H,15,17);1H
- InChI Key: MEUMADPYSQIPEW-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC1C=CC=CC=1)C(NCC[NH+](CC)CC)=O
Computed Properties
- Exact Mass: 262.9649
- Monoisotopic Mass: 286.144806
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8
Experimental Properties
- Boiling Point: 374.5°Cat760mmHg
- Flash Point: 180.3°C
- PSA: 46.3
- LogP: 3.26100
Carbamic acid,[2-(diethylamino)ethyl]-, phenylmethyl ester, monohydrochloride (9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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